3'-Chlorobiphenyl-2-ylamine hydrochloride
Overview
Description
Scientific Research Applications
Antibacterial Activity
A study by Mehta (2016) focused on the synthesis and antibacterial activity of heterocyclic compounds containing 3'-Chlorobiphenyl-2-ylamine hydrochloride. The compounds exhibited significant antibacterial effects against several bacterial strains, including Pseudomonas aeruginosa and Escherichia coli.
Potential Antidepressant Agents
Research by Clark et al. (1979) explored the use of this compound analogues as potential antidepressant agents. The study highlighted the compound's efficacy in biochemical and pharmacological animal models of depression.
Nonpeptide Agonist for Urotensin-II Receptor
A study by Croston et al. (2002) discovered that this compound serves as a nonpeptidic agonist of the urotensin-II receptor, indicating potential pharmaceutical applications.
Antiviral Properties
Patil et al. (1992) researched carbocyclic derivatives of this compound, evaluating their antiviral properties against various viruses, including herpes simplex and HIV. However, the study found that these derivatives lacked significant antiviral activity (Patil, Koga, Schneller, Snoeck, De Clercq, 1992).
Metabolism Studies
Jensen and Sundström (1974) investigated the metabolic hydroxylation of chlorobiphenyl compounds, including this compound, providing insights into their breakdown in various organisms (Jensen, Sundström, 1974).
Antimicrobial Activity of Metal Chelates
Patel and Singh (2009) synthesized and characterized metal chelates of compounds containing this compound, demonstrating their antimicrobial properties (Patel, Singh, 2009).
Nanoparticle Formation and Yttrium Recovery
Shchukin and Sukhorukov (2003) used polyelectrolyte capsules containing this compound for selective precipitation of YF3 nanoparticles, showing potential for yttrium recovery from aqueous solutions (Shchukin, Sukhorukov, 2003).
Polymer Synthesis and Properties
Jakisch et al. (1999) synthesized aromatic 2-oxazolines containing carboxylic groups using this compound, leading to the development of new poly(ester amide)s with potential applications in material science (Jakisch, Böhme, Komber, Pompe, 1999).
Biotransformation in Plants
Zhai, Lehmler, and Schnoor (2010) studied the biotransformation of this compound in poplar plants, revealing the formation of hydroxylated metabolites and contributing to understanding phytoremediation processes (Zhai, Lehmler, Schnoor, 2010).
properties
IUPAC Name |
2-(3-chlorophenyl)aniline;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClN.ClH/c13-10-5-3-4-9(8-10)11-6-1-2-7-12(11)14;/h1-8H,14H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQCGTXAYDWIIDP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC(=CC=C2)Cl)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11Cl2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30657384 |
Source
|
| Record name | 3'-Chloro[1,1'-biphenyl]-2-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30657384 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
139769-13-4 |
Source
|
| Record name | 3'-Chloro[1,1'-biphenyl]-2-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30657384 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[3-(3,4-Dichloro-phenyl)-propyl]-6-methoxy-benzoic acid](/img/structure/B3087254.png)
![3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-6-methylisoxazolo[5,4-b]pyridine-4-carboxylic acid](/img/structure/B3087265.png)
![3-(7-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid](/img/structure/B3087269.png)
